17,21-Dihydroxy-16beta-methylpregna-1,4,9(11)-triene-3,20-dione

• CAS No.: 13504-15-9
• Product Name: 17,21-Dihydroxy-16beta-methylpregna-1,4,9(11)-triene-3,20-dione
• Molecular Formula: C22H28O4
• Molecular Weight: 356.5 g/mol
• IUPAC Name: (8S,10S,13S,14S,16S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C22H28O4/c1-13-10-18-16-5-4-14-11-15(24)6-8-20(14,2)17(16)7-9-21(18,3)22(13,26)19(25)12-23/h6-8,11,13,16,18,23,26H,4-5,9-10,12H2,1-3H3/t13-,16+,18-,20-,21-,22-/m0/s1
• Standard InChIKey: ZYTXTXAMMDTYDQ-AKXKBWEISA-N
• Isomeric SMILES: C[C@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4(C3=CC[C@@]2([C@]1(C(=O)CO)O)C)C
• SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3=CCC2(C1(C(=O)CO)O)C)C
• Canonical SMILES: CC1CC2C3CCC4=CC(=O)C=CC4(C3=CCC2(C1(C(=O)CO)O)C)C
• Description: Betamethasone EP Impurity C is used in biological studies to perform preclinical characterization of VBP15, a novel anti-inflammatory delta 9,11 steroid. It is also used in analytical studies to determine the stability from reversed-phase high performance liquid chromatography (RP-HPLC) to separate low levels of dexamethasone and other related compounds from betametasone.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (16beta)-17,21-Dihydroxy-16-Methylpregna-1,4,9(11)-Triene-3,20-Dione; 17,21-dihydroxy-16β-methylpregna-1,4,9(11)-triene-3,20-dione; NSC699834; 16β-Methyl-17,21-dihydroxypregna-1,4,9(11)-triene-3,20-dione
• PubChem Compound: 395352
• Last Modified: Nov 11 2021